Cas no 1097820-97-7 (8-methoxy-2H,3H,4H,4aH,5H,6H,10bH-naphtho[1,2-b]morpholine)

• Product Name: 8-methoxy-2H,3H,4H,4aH,5H,6H,10bH-naphtho[1,2-b]morpholine
• CAS No: 1097820-97-7
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5450818
• Update Time: 2025-10-29

8-methoxy-2H,3H,4H,4aH,5H,6H,10bH-naphtho[1,2-b]morpholine Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-2H,3H,4H,4aH,5H,6H,10bH-naphtho[1,2-b]morpholine
• 8-Methoxy-2h,3h,4h,4ah,5h,6h,10bh-naphtho[1,2-b][1,4]oxazine

• Inchi： 1S/C13H17NO2/c1-15-10-3-4-11-9(8-10)2-5-12-13(11)16-7-6-14-12/h3-4,8,12-14H,2,5-7H2,1H3
• InChI Key： YQSJWXYFWHZSEU-UHFFFAOYSA-N
• SMILES： O1CCNC2CCC3=C(C12)C=CC(OC)=C3

Additional information on 8-methoxy-2H,3H,4H,4aH,5H,6H,10bH-naphtho[1,2-b]morpholine

Comprehensive Overview of 8-methoxy-2H,3H,4H,4aH,5H,6H,10bH-naphtho[1,2-b]morpholine (CAS No. 1097820-97-7)

8-methoxy-2H,3H,4H,4aH,5H,6H,10bH-naphtho[1,2-b]morpholine (CAS No. 1097820-97-7) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and chemical research. Its unique naphtho[1,2-b]morpholine backbone, combined with a methoxy substituent, makes it a valuable scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or central nervous system (CNS) modulator, aligning with current trends in precision medicine and neurodegenerative disease treatment.

The compound's molecular structure features a fused naphthalene and morpholine ring system, which contributes to its stereochemical complexity and bioavailability. This structural motif is often explored in medicinal chemistry due to its ability to interact with biological targets such as G-protein-coupled receptors (GPCRs) and enzyme active sites. Recent studies highlight its relevance in cancer immunotherapy and neuroprotection, addressing two of the most searched topics in biomedical research today.

From a synthetic perspective, 8-methoxy-2H,3H,4H,4aH,5H,6H,10bH-naphtho[1,2-b]morpholine presents challenges in regioselective functionalization and asymmetric synthesis. Advanced techniques like transition-metal catalysis and flow chemistry are being employed to optimize its production, reflecting the growing demand for green chemistry solutions in industrial applications. These methods align with the global push toward sustainable pharmaceutical manufacturing, a hot topic in ESG (Environmental, Social, and Governance) discussions.

Analytical characterization of this compound typically involves high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). Its physicochemical properties, such as logP and solubility, are critical for drug formulation strategies, particularly in lipid-based delivery systems—a trending area in nanomedicine. These aspects resonate with frequent search queries about bioavailability enhancement and drug delivery technologies.

In the context of intellectual property, 1097820-97-7 has been referenced in several patents related to neurodegenerative disorders and inflammatory diseases. This connects to widespread public interest in Alzheimer's disease therapeutics and anti-aging research, as evidenced by search engine data. The compound's potential to cross the blood-brain barrier (BBB) further amplifies its relevance in CNS drug development.

Ongoing research explores derivatives of 8-methoxy-2H,3H,4H,4aH,5H,6H,10bH-naphtho[1,2-b]morpholine for structure-activity relationship (SAR) studies. Computational approaches like molecular docking and quantitative structure-activity relationship (QSAR) modeling are frequently applied, addressing the rising popularity of AI-driven drug discovery in scientific communities. These methodologies respond to frequent searches about in silico pharmacology and machine learning in chemistry.

Safety profiles and toxicological studies of this compound remain an active area of investigation, particularly regarding its metabolic pathways and drug-drug interactions. Such research aligns with regulatory requirements for ICH guidelines and public concerns about drug safety, which consistently rank high in healthcare-related searches.

In summary, 8-methoxy-2H,3H,4H,4aH,5H,6H,10bH-naphtho[1,2-b]morpholine represents a multifaceted compound with broad implications across pharmaceutical sciences, chemical synthesis, and biomolecular research. Its intersection with trending topics like personalized medicine, sustainable chemistry, and computational biology ensures continued relevance in both academic and industrial settings.